Cas no 1208839-57-9 (2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole)

• Product Name: 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole
• CAS No: 1208839-57-9
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 847608
• Update Time: 2025-08-05

2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzothiazolyl[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-piperidinyl]-
• VU0648273-1
• benzo[d]thiazol-2-yl(4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole

• Inchi： 1S/C18H18N4O2S/c23-18(17-19-13-3-1-2-4-14(13)25-17)22-9-7-12(8-10-22)16-21-20-15(24-16)11-5-6-11/h1-4,11-12H,5-10H2
• InChI Key： GCRUTZQURUSCOX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(N1CCC(C2=NN=C(C3CC3)O2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 509
• Topological Polar Surface Area: 100

Additional information on 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole

Introduction to 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole (CAS No. 1208839-57-9)

2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole (CAS No. 1208839-57-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles and features a unique structural arrangement that includes a cyclopropyl-substituted 1,3,4-oxadiazole moiety and a piperidine ring. The intricate structure of this molecule has been the subject of extensive research, particularly in the context of its pharmacological properties and biological activities.

The benzothiazole core is a well-known scaffold in medicinal chemistry, often associated with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the cyclopropyl group and the 1,3,4-oxadiazole moiety further enhances the molecular diversity and functional versatility of this compound. These structural features contribute to its ability to interact with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole in modulating specific signaling pathways involved in disease processes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling and regulation. This finding suggests that the compound could be developed as a targeted therapy for conditions such as cancer and inflammatory disorders.

In addition to its kinase inhibitory properties, 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole has also shown promise in preclinical studies as an antiviral agent. A study published in the Antiviral Research journal reported that this compound effectively inhibits the replication of several viral strains, including influenza and herpes simplex virus. The mechanism of action appears to involve interference with viral entry and replication processes within host cells.

The piperidine ring in the structure of 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole plays a crucial role in enhancing its pharmacokinetic properties. Piperidine derivatives are known for their ability to improve solubility and bioavailability, which are essential factors for effective drug delivery. This feature makes the compound more suitable for oral administration and potentially reduces the need for high doses or frequent dosing regimens.

Furthermore, the cyclopropyl group contributes to the overall stability and metabolic resistance of the molecule. Cyclopropyl-containing compounds are often more resistant to metabolic degradation by liver enzymes, which can prolong their half-life in vivo and enhance their therapeutic efficacy. This characteristic is particularly important for drugs that require sustained action over extended periods.

The synthesis of 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, a novel synthetic route described in the Tetrahedron Letters utilizes microwave-assisted reactions to significantly reduce reaction times and improve overall yield.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole in human subjects. Preliminary results from phase I trials have shown promising outcomes with respect to tolerability and pharmacokinetic profiles. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-1,3-benzothiazole (CAS No. 1208839-57-9) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications for this compound across various therapeutic areas, highlighting its potential as a valuable tool in modern medicine.